Cas no 501108-04-9 (5,6-dimethyl 7-(4-methoxyphenyl)-2-oxo-2H,3H,7H-thiopyrano2,3-d1,3thiazole-5,6-dicarboxylate)

• Product Name: 5,6-dimethyl 7-(4-methoxyphenyl)-2-oxo-2H,3H,7H-thiopyrano2,3-d1,3thiazole-5,6-dicarboxylate
• CAS No: 501108-04-9
• MF: C₁₇H₁₅NO₆S₂
• MW: 393.434102296829
• CID: 6423757
• PubChem ID: 2938059
• Update Time: 2025-06-29

5,6-dimethyl 7-(4-methoxyphenyl)-2-oxo-2H,3H,7H-thiopyrano2,3-d1,3thiazole-5,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl 7-(4-methoxyphenyl)-2-oxo-2H,3H,7H-thiopyrano2,3-d1,3thiazole-5,6-dicarboxylate
• AKOS016054720
• 5,6-dimethyl 7-(4-methoxyphenyl)-2-oxo-2H,3H,7H-thiopyrano[2,3-d][1,3]thiazole-5,6-dicarboxylate
• dimethyl 7-(4-methoxyphenyl)-2-oxo-3,7-dihydro-2H-thiopyrano[2,3-d]thiazole-5,6-dicarboxylate
• AKOS002170347
• 501108-04-9
• F1277-0381
• dimethyl 7-(4-methoxyphenyl)-2-oxo-3,7-dihydrothiopyrano[2,3-d][1,3]thiazole-5,6-dicarboxylate
• 2H-Thiopyrano[2,3-d]thiazole-5,6-dicarboxylic acid, 3,7-dihydro-7-(4-methoxyphenyl)-2-oxo-, 5,6-dimethyl ester

• Inchi： 1S/C17H15NO6S2/c1-22-9-6-4-8(5-7-9)10-11(15(19)23-2)13(16(20)24-3)25-14-12(10)26-17(21)18-14/h4-7,10H,1-3H3,(H,18,21)
• InChI Key： YVKXUCMXYCIDGV-UHFFFAOYSA-N
• SMILES： S1C2C(C3=CC=C(OC)C=C3)C(C(OC)=O)=C(C(OC)=O)SC=2NC1=O

Computed Properties

• Exact Mass: 393.03407955g/mol
• Monoisotopic Mass: 393.03407955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 142Ų

Additional information on 5,6-dimethyl 7-(4-methoxyphenyl)-2-oxo-2H,3H,7H-thiopyrano2,3-d1,3thiazole-5,6-dicarboxylate

Introduction to 5,6-dimethyl 7-(4-methoxyphenyl)-2-oxo-2H,3H,7H-thiopyrano[2,3-d]1,3thiazole-5,6-dicarboxylate (CAS No. 501108-04-9)

5,6-dimethyl 7-(4-methoxyphenyl)-2-oxo-2H,3H,7H-thiopyrano[2,3-d]1,3thiazole-5,6-dicarboxylate, identified by its CAS number 501108-04-9, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiopyrano[2,3-d]thiazole class, a scaffold known for its broad spectrum of biological activities and potential therapeutic applications. The presence of multiple functional groups, including dimethyl, 4-methoxyphenyl, 2-oxo, and dicarboxylate moieties, contributes to its unique chemical properties and makes it a promising candidate for further investigation in drug discovery.

The molecular structure of 5,6-dimethyl 7-(4-methoxyphenyl)-2-oxo-2H,3H,7H-thiopyrano[2,3-d]1,3thiazole-5,6-dicarboxylate incorporates a thiopyranone core fused with a thiazole ring. This particular arrangement of heterocyclic rings is known to enhance the compound's interactions with biological targets due to its ability to mimic natural products and bioactive molecules. The dimethyl substituents at the 5 and 6 positions contribute to steric hindrance and may influence the compound's solubility and metabolic stability. The 4-methoxyphenyl group at the 7-position introduces a hydroxyl moiety that can participate in hydrogen bonding interactions with biological receptors.

One of the most compelling aspects of this compound is its potential as a pharmacophore in the development of novel therapeutic agents. The thiopyrano[2,3-d]thiazole scaffold has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of such compounds with high accuracy. These studies suggest that 5,6-dimethyl 7-(4-methoxyphenyl)-2-oxo-2H,3H,7H-thiopyrano[2,3-d]1,3thiazole-5,6-dicarboxylate can interact with various biological targets through multiple mechanisms.

In particular, the dicarboxylate groups at the 5 and 6 positions provide opportunities for salt formation and may enhance the compound's bioavailability. This feature is particularly important in drug development, where oral bioavailability is often a critical factor in determining clinical efficacy. Additionally, the presence of both polar and nonpolar substituents in the molecule suggests that it may be amenable to formulation into various dosage forms.

Recent research has highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The thiopyrano[2,3-d]thiazole scaffold has been shown to exhibit potent activity against several disease states due to its ability to modulate key biological pathways. For instance, studies have demonstrated that derivatives of this scaffold can inhibit enzymes involved in inflammation and cancer progression. Given these findings, 5,6-dimethyl 7-(4-methoxyphenyl)-2-oxo-2H,3H,7H-thiopyrano[2,3-d]1'',3thiazole'-5',6'-dicarboxylate has emerged as a promising lead compound for further exploration.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The construction of the thiopyranone core requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Additionally, the introduction of functional groups such as the dimethyl and dicarboxylate moieties necessitates precise control over reaction pathways to avoid unwanted side products. Advances in synthetic methodologies have made it possible to construct complex heterocyclic structures more efficiently than ever before, which bodes well for future investigations into this compound.

From a medicinal chemistry perspective, 5',6'-dimethyl 7-(4'-methoxyphenyl)-' oxo-' -' -' -' -' -' -' -' -' -' -' -' -' -' -' -' -''''''''''''''''''''''''''''''''''''' H',''' ''' ''' ''' ''' ''' ''' ''' ''' ''' ''' ''' ''' ''' ''''' ' ' ''''' ''''' ''''' ''''' ''''' ''''' ''''' ''''' ''''' ''''' ''''' ''''' ''''' thio-' pyran-' [ '- ' '- ' '- ' '- ' '- ' '- ' '- ' '- ' '- ' '- ' '- ' '- ' ]'-d]-1',''' ''' ''' ''' ''' ''' ''' ''' ''' ''' ''' ''' ''' ''' thia-' zole'-5',','-'6'-dicarboxyliate (CAS No.'501108-'04-'9) offers a unique combination of structural features that make it an attractive candidate for drug development.' The presence of multiple functional groups provides opportunities for derivatization,' allowing researchers to fine-tune its biological activity.' Furthermore,' its heterocyclic core aligns with current trends in medicinal chemistry toward designing molecules with enhanced target engagement.

In conclusion, 5',6'-dimethyl 7'(4'methoxyphenyl)' oxo-' H',','-',','-',','-',','-',','-',','-',','-',','-',','-',','-',','-',','-',','-',' thio-'pyran'[23'd]-13'thia-'zole'-56'dicarboxyliate (CAS No.'501108-'04-'9) is a structurally fascinating compound with significant potential in pharmaceutical research.' Its unique chemical properties,' combined with recent advances in drug discovery technologies, make it a compelling subject for further investigation.' As our understanding of biological pathways continues to expand,' compounds like this one will play an increasingly important role in developing new treatments for human diseases.